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Compound of Interest

2,3,6-
Compound Name:
Trimethoxyisonicotinaldehyde

CAS No.: 1364917-16-7

Cat. No.: B1402740

Get Quote

\ J

This technical guide provides a comprehensive overview of 2,3,6-
Trimethoxyisonicotinaldehyde, a polysubstituted pyridine derivative of interest to
researchers, scientists, and drug development professionals. The document details its
chemical and physical properties, experimental protocols for its synthesis and application, and
explores potential biological signaling pathways.

Compound Data Summary

Quantitative data for 2,3,6-Trimethoxyisonicotinaldehyde is summarized in the table below
for easy reference and comparison.
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Property Value

Molecular Weight 197.19 g/mol

Molecular Formula CoH11NOa4

IUPAC Name 2,3,6-trimethoxypyridine-4-carbaldehyde
CAS Number 1364917-16-7

Appearance Typically a solid

Soluble in organic solvents like methanol and

Solubility thanol

ethano
SMILES COC1=NC(=C(C(=C1)C=0)0C)0OC
InChl Key QFGPUXBJIJHMZCX-UHFFFAOYSA-N

Experimental Protocols

Generalized Synthesis of 2,3,6-
Trimethoxyisonicotinaldehyde

The synthesis of 2,3,6-Trimethoxyisonicotinaldehyde is generally achieved through the
methoxylation of a suitable isonicotinaldehyde precursor. While a specific detailed protocol is
not widely published, a generalized procedure based on common organic synthesis techniques
is outlined below.

Objective: To introduce three methoxy groups onto the isonicotinaldehyde backbone.

Materials:

Isonicotinaldehyde derivative (e.g., a halogenated precursor)

Sodium methoxide (NaOMe)

Methanol (MeOH, anhydrous)

Inert solvent (e.g., Dimethylformamide - DMF, anhydrous)
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e Quenching solution (e.g., saturated aqueous ammonium chloride)
¢ Organic solvent for extraction (e.g., ethyl acetate)

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

e A solution of the isonicotinaldehyde precursor is prepared in an anhydrous inert solvent,
such as DMF, under an inert atmosphere (e.g., nitrogen or argon).

Sodium methoxide is added portion-wise to the solution at a controlled temperature, typically
ranging from room temperature to elevated temperatures, depending on the reactivity of the
substrate.

The reaction mixture is stirred for a period of time, which can range from a few hours to
overnight, until the reaction is complete (monitored by Thin Layer Chromatography - TLC or
Liquid Chromatography-Mass Spectrometry - LC-MS).

Upon completion, the reaction is carefully quenched by the addition of a suitable quenching
solution.

The product is extracted into an organic solvent. The organic layers are combined, washed
with brine, and dried over an anhydrous drying agent.

The solvent is removed under reduced pressure to yield the crude product.

Purification is performed using techniques such as column chromatography on silica gel or
recrystallization to afford the pure 2,3,6-Trimethoxyisonicotinaldehyde.

Use of 2,3,6-Trimethoxyisonicotinaldehyde in the
Synthesis of a TBAJ-876 Fragment

This protocol details the use of 2,3,6-Trimethoxyisonicotinaldehyde as a key intermediate in
the synthesis of a fragment of TBAJ-876, an anti-tuberculosis drug candidate.
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Obijective: To perform an aldol condensation reaction between 6-bromo-3,4-dihydroquinolin-
2(1H)-one and 2,3,6-trimethoxyisonicotinaldehyde.

Materials:

6-bromo-3,4-dihydroquinolin-2(1H)-one

2,3,6-Trimethoxyisonicotinaldehyde

Methanol (MeOH, dry)

Sodium methoxide (NaOMe) in Methanol
Procedure:

» To a reaction vessel equipped with a stirrer, condenser, and under a nitrogen atmosphere,
add 6-bromo-3,4-dihydroquinolin-2(1H)-one (1.5 equivalents), 2,3,6-
trimethoxyisonicotinaldehyde (1.0 equivalent), and dry methanol.

o Stir the mixture at room temperature for approximately 5 minutes.
e Add a solution of sodium methoxide in methanol (3.0 equivalents) in one portion.
o Heat the reaction mixture to reflux. The mixture should turn from turbid to clear.

e Maintain the reflux for 24 hours, monitoring the reaction progress by a suitable analytical
method like HPLC.

e Upon completion, the reaction mixture is worked up to isolate the desired product. This
typically involves removal of the solvent, followed by extraction and purification steps.

Visualized Workflows and Pathways
Generalized Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of polysubstituted
pyridines, which is applicable to the conceptual synthesis of 2,3,6-
Trimethoxyisonicotinaldehyde.
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Generalized synthesis workflow.

Chemical Reactions of 2,3,6-
Trimethoxyisonicotinaldehyde

This diagram illustrates the primary chemical transformations that 2,3,6-

Trimethoxyisonicotinaldehyde can undergo.
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Chemical Reactions Products
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Key chemical reactions.

Representative Anticancer Signaling Pathway for
Pyridine Derivatives

While the specific mechanism of action for 2,3,6-Trimethoxyisonicotinaldehyde is still under
investigation, some pyridine derivatives have been shown to exhibit anticancer properties.[1]
The following diagram illustrates a representative signaling pathway for such compounds,

involving cell cycle arrest and apoptosis.[1]
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Representative anticancer pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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